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An In-depth Technical Guide on the Chemical Properties of Sodium Tetraborate Decahydrate

Introduction
Sodium tetraborate decahydrate, commonly known as borax, is a naturally occurring mineral

and a salt of boric acid with the chemical formula Na₂B₄O₇·10H₂O.[1][2] While this formula is

widely used, a more structurally accurate representation is Na₂[B₄O₅(OH)₄]·8H₂O, which

reveals that the tetraborate anion contains hydroxyl groups and is associated with eight water

molecules of crystallization.[1][3] This compound is a significant source of boron and serves as

a precursor for the synthesis of other boron compounds, including boric acid and various

organoboron molecules.[4][5] Its unique chemical properties make it valuable in diverse fields,

from household products to advanced applications in glass and ceramics manufacturing, and

as a starting material in drug discovery and development.[2][5][6] This guide provides a

detailed overview of the core chemical properties of sodium tetraborate decahydrate for

researchers, scientists, and drug development professionals.

Chemical and Physical Properties
Sodium tetraborate decahydrate is a white, odorless, crystalline solid.[7][8] In its natural

mineral form, it is known as tincal.[7] The compound effloresces in warm, dry air, losing some

of its water of crystallization.[9][10] Its aqueous solutions are alkaline due to the hydrolysis of

the tetraborate ion.[8][11][12]

Table 1: General Physical and Chemical Properties of Sodium Tetraborate Decahydrate
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Property Value References

IUPAC Name

disodium;3,7-dioxido-
2,4,6,8,9-pentaoxa-1,3,5,7-
tetraborabicyclo[3.3.1]non
ane;decahydrate

[3]

Synonyms
Borax decahydrate, Sodium

borate decahydrate
[6][13]

CAS Number 1303-96-4 [6][13]

Molecular Formula
Na₂B₄O₇·10H₂O or

Na₂[B₄O₅(OH)₄]·8H₂O
[1][3]

Molecular Weight 381.37 g/mol [6][14]

Appearance
White, hard crystals, granules,

or crystalline powder
[7][8]

Odor Odorless [7][13]

Density 1.73 g/cm³ at 20-25 °C [6][7][9]

Crystal System Monoclinic [7][14]

| pH of Aqueous Solution | ~9.2 (1% solution); 9.0 - 9.5 (5% solution at 20-25°C) |[7][13][15] |

Solubility
Sodium tetraborate decahydrate is soluble in water and glycerol but insoluble in alcohol.[9][16]

Its solubility in water increases significantly with temperature.[17]

Table 2: Solubility of Sodium Tetraborate Decahydrate in Water at Various Temperatures

Temperature (°C) Solubility ( g/100 mL) References

20 2.56 - 5.1 [9][11][16]

25 3.17 - 5.93 [9][12]
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| 100 | ~52 (as g/L) |[17] |

Thermal Properties and Decomposition
The thermal decomposition of sodium tetraborate decahydrate is a multi-step process

involving sequential dehydration.[1] Upon heating, it initially loses water of crystallization,

transforming into the pentahydrate (tincalconite, Na₂[B₄O₅(OH)₄]·3H₂O) and then into an

anhydrous form (Na₂B₄O₇).[1][3] The decahydrate begins to lose water at approximately 75

°C.[7][8] The anhydrous form melts at 742 °C and decomposes at 1575 °C.[8][16] This process

can be studied using techniques like Thermogravimetry (TG) and Differential Thermal Analysis

(DTA).[1]

Sodium Tetraborate Decahydrate
Na₂[B₄O₅(OH)₄]·8H₂O

Sodium Tetraborate Pentahydrate
(Tincalconite)

Na₂[B₄O₅(OH)₄]·3H₂O

~75°C
- 5 H₂O

Amorphous Anhydrous Borax
Na₂B₄O₇

>120°C
- 5 H₂O (3 crystal + 2 from OH)

Crystalline Anhydrous Borax
α-Na₂B₄O₇

Exothermic Crystallization

Molten Borax

~742°C
(Melting)
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Click to download full resolution via product page

Caption: Thermal decomposition pathway of sodium tetraborate decahydrate.

Reactivity and Aqueous Chemistry
Reaction with Acids
Sodium tetraborate decahydrate reacts with strong mineral acids, such as hydrochloric acid

(HCl), to form boric acid (H₃BO₃).[3][4] This reaction is fundamental to its use as a precursor for

other boron compounds.[4][5] The lower solubility of boric acid in cold water allows for its

isolation via crystallization.[5]

Reaction Equation: Na₂B₄O₇·10H₂O + 2 HCl → 4 H₃BO₃ + 2 NaCl + 5 H₂O[3][18]

Hot Aqueous Solution of Borax

Add Strong Acid (e.g., HCl)

Cool Solution
(Ice Bath)

Filter and Wash Crystals

Boric Acid Crystals (H₃BO₃)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of boric acid from borax.
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Aqueous Solution Chemistry
In an aqueous solution, the tetraborate ion hydrolyzes to form boric acid and hydroxide ions,

resulting in a weakly basic solution with a pH around 9.2.[7][12] This buffering capacity makes it

useful in various chemical formulations.[2][6]

Equilibrium Reaction: [B₄O₅(OH)₄]²⁻(aq) + 5 H₂O(l) ⇌ 4 H₃BO₃(aq) + 2 OH⁻(aq)[19]

Experimental Protocols: Assay by Titrimetry
The purity of sodium tetraborate decahydrate can be accurately determined using a two-step

acid-base titration method.[20][21][22] This method is considered more accurate than

instrumental methods like ICP for high-concentration boron samples.[23]

Detailed Methodology
Titration 1: Determination of Total Alkalinity:

An accurately weighed sample of borax is dissolved in deionized water.[22]

A few drops of methyl red indicator are added.[21]

The solution is titrated with a standardized solution of a strong acid (e.g., 0.5 N HCl) until

the color changes from yellow to pink (pH ~4.4).[21]

This first titration neutralizes the borax (and any sodium carbonate impurity).[21]

The solution is gently boiled to expel any dissolved CO₂ that may have formed from

carbonate impurities.[22]

Titration 2: Determination of Boric Acid Content:

After cooling the solution from the first titration, the pH is carefully adjusted back to the

methyl red endpoint.[22]

A polyhydric alcohol, typically mannitol, is added in excess.[21][22] Mannitol complexes

with the weak boric acid to form a much stronger monobasic acid (mannityl boric acid).[21]
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Phenolphthalein indicator is added, and the solution is then titrated with a standardized

solution of a strong base (e.g., 1.0 N NaOH) to a permanent pink endpoint.[22]

This second titration quantifies the amount of boric acid formed from the initial borax.[20]

Calculation: One milliliter of 1 N sodium hydroxide corresponds to 0.09536 g of

Na₂B₄O₇·10H₂O.[22]

Dissolve Borax Sample in Water

Titrate with Standard HCl
(Methyl Red Indicator)

Endpoint: Yellow to Pink

Boil to Expel CO₂

Then Cool

Add Excess Mannitol

Titrate with Standard NaOH
(Phenolphthalein Indicator)
Endpoint: Colorless to Pink

Calculate Purity

Click to download full resolution via product page

Caption: Workflow for the two-step titrimetric assay of borax.

Applications in Research and Drug Development
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Borax is an economical and practical starting material for synthesizing a wide array of boron-

containing compounds.[5] Its conversion to boric acid is the gateway to organoboron chemistry,

which is of significant interest to the pharmaceutical industry.[4] Boron-containing compounds,

such as boronic acids, have unique electronic properties that allow for distinct interactions with

biological targets.[5] This has led to the development of novel therapeutics, including the

proteasome inhibitor Bortezomib (Velcade), which was the first FDA-approved drug containing

a boronic acid.[4][24] The synthesis of advanced boron heterocycles like benzoxaboroles,

which include antifungal and anti-inflammatory drugs, often relies on precursors derived from

borax.[5]

Safety and Handling
Sodium tetraborate decahydrate is classified as a reproductive toxicity Category 1B

substance, suspected of damaging fertility or the unborn child.[13]

Handling: Obtain special instructions before use and do not handle until all safety

precautions have been read and understood.[13][25] Use personal protective equipment,

including appropriate gloves, clothing, and eye/face protection.[13][26] Avoid dust formation

and handle in a well-ventilated area or under a chemical fume hood.[13][26]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[13][27]

Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and finely

powdered metals.[13]

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, regional, and national regulations.[13]

Conclusion
Sodium tetraborate decahydrate is a fundamental boron compound with well-defined chemical

properties. Its reactivity, particularly its conversion to boric acid, makes it an invaluable

precursor in synthetic chemistry. The ability to accurately determine its purity through titrimetric

methods ensures its reliability as a starting material. For researchers in materials science and

drug development, a thorough understanding of its thermal decomposition, aqueous chemistry,

and handling requirements is essential for its safe and effective application in creating

advanced materials and novel therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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